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Compound of Interest

Compound Name: CDK2-IN-4

Cat. No.: B606570

This document provides comprehensive guidance on the proper disposal procedures for
CDK2-IN-4, a potent and selective CDK2 inhibitor used in research. Adherence to these
protocols is critical for ensuring laboratory safety and environmental protection. While a specific
Safety Data Sheet (SDS) for CDK2-IN-4 is not publicly available, the following procedures are
based on best practices for similar non-hazardous, research-grade small molecule inhibitors.[1]

[2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure that appropriate Personal Protective
Equipment (PPE) is worn. This includes, at a minimum, nitrile gloves, safety glasses with side
shields, and a laboratory coat.[1] All handling of the solid compound and concentrated solutions
should be performed in a certified chemical fume hood to minimize inhalation risk.[1]

Quantitative Data Summary

For clarity and quick reference, the key properties of CDK2-IN-4 are summarized in the table
below.
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Property Value

Molecular Formula C23H18N602S

Molecular Weight 442.49 g/mol

CAS Number 2079895-42-2

ICso for CDK2/cyclin A 44 nM[3][4][5]

Solubility in DMSO 88 mg/mL (198.87 mM)[4]
Appearance Solid powder

Storage -20°C (long-term)

Step-by-Step Disposal Protocol

The proper disposal of CDK2-IN-4 and associated materials is essential to prevent accidental
exposure and environmental contamination. All waste materials should be handled in
accordance with institutional and local environmental health and safety (EHS) guidelines.

1. Waste Segregation:

o All materials that have come into contact with CDK2-IN-4 must be segregated from general
laboratory waste.

e This includes unused or expired solid compound, solutions containing CDK2-IN-4,
contaminated consumables (e.g., pipette tips, gloves, weighing papers), and empty vials.[2]

[6]
2. Waste Containment:
e Solid Waste:

o Collect unused solid CDK2-IN-4 and contaminated solid materials in a designated, leak-
proof, and clearly labeled hazardous waste container for solids.[2]

o The container should be marked with "Hazardous Chemical Waste" and the full chemical
name "CDK2-IN-4".[6]
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e Liquid Waste:

o Collect all solutions containing CDK2-IN-4 in a separate, compatible, and sealed
hazardous waste container for liquids.[2]

o Do not pour solutions down the drain unless explicitly permitted by local regulations and
with prior approval from your institution's EHS department.[1]

o Be mindful of solvent compatibility. For instance, halogenated and non-halogenated
solvent waste streams should be kept separate.[2]

o Empty Containers:

o Empty vials that once held CDK2-IN-4 should be triple-rinsed with a suitable solvent (e.g.,
DMSO, followed by ethanol or methanol).

o The rinsate from the triple-rinse procedure must be collected and disposed of as
hazardous liquid waste.[2]

o After triple-rinsing, the container can typically be disposed of as non-hazardous laboratory
glass or plastic waste, following institutional policies.[2]

3. Labeling and Storage of Waste:

» All waste containers must be clearly and accurately labeled. The label should include:

o The words "Hazardous Waste"[6]

o The full chemical name(s) of the contents, including solvents and their approximate
concentrations.[2]

o Appropriate hazard symbols as required by your institution.

o Store hazardous waste containers in a designated, secure, and well-ventilated area,
preferably with secondary containment to mitigate spills.[6]

4. Final Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and proper disposal of the hazardous waste.[6]

e Do not dispose of CDK2-IN-4 or its containers in the regular trash.[6]

Spill Management

In the event of a spill, the following steps should be taken immediately:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Protect Yourself: Don appropriate PPE, including respiratory protection if the spill involves a
significant amount of powder or generates aerosols.

» Contain and Absorb: For liquid spills, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). For solid spills, carefully cover the powder to prevent it from becoming
airborne.

o Collect and Dispose: Carefully collect the absorbed material and any contaminated debris
using non-sparking tools and place it in a sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
Collect all cleaning materials for disposal as hazardous waste.

Experimental Workflow and Disposal Decision
Process

The following diagram illustrates the decision-making process for the proper handling and
disposal of CDK2-IN-4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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